Cas no 2138176-26-6 (6-amino-8-fluoro-1,3-dimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid)

• Product Name: 6-amino-8-fluoro-1,3-dimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
• CAS No: 2138176-26-6
• MF: C₁₂H₁₁FN₂O₃
• MW: 250.225746393204
• CID: 6180953
• PubChem ID: 165484741
• Update Time: 2025-10-21

6-amino-8-fluoro-1,3-dimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-8-fluoro-1,3-dimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
• 2138176-26-6
• EN300-1128894

• Inchi： 1S/C12H11FN2O3/c1-5-9(12(17)18)7-3-6(14)4-8(13)10(7)15(2)11(5)16/h3-4H,14H2,1-2H3,(H,17,18)
• InChI Key： LLYDALDSUCWPTI-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C(=O)O)=C(C)C(N(C)C=21)=O)N

Computed Properties

• Exact Mass: 250.07537038g/mol
• Monoisotopic Mass: 250.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 6-amino-8-fluoro-1,3-dimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid

Introduction to 6-amino-8-fluoro-1,3-dimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 2138176-26-6)

6-amino-8-fluoro-1,3-dimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid, identified by its CAS number 2138176-26-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of multiple functional groups, including an amino group, a fluoro substituent, and a carboxylic acid moiety, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The quinoline scaffold is renowned for its role in the development of various therapeutic agents, particularly those targeting infectious diseases and cancer. The structural features of 6-amino-8-fluoro-1,3-dimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid contribute to its potential as a pharmacophore in designing novel drugs. Specifically, the fluoro substituent at the 8-position can enhance metabolic stability and binding affinity, while the amino group at the 6-position provides a site for further chemical modification or interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced efficacy and reduced side effects. The compound 6-amino-8-fluoro-1,3-dimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 2138176-26-6) has been studied for its potential applications in modulating various biological pathways. For instance, preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes or receptors implicated in cancer progression and inflammation.

The synthesis of 6-amino-8-fluoro-1,3-dimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired quinoline core efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of optimizing reaction conditions for industrial-scale production.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The carboxylic acid group at the 4-position provides a handle for further derivatization via esterification or amidation reactions, allowing chemists to tailor its properties for specific therapeutic applications. Additionally, the dimethyl substitution at the 1-position contributes to steric hindrance around critical functional groups, which can influence both solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 6-amino-8-fluoro-1,3-dimethyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 2138176-26-6) with various biological targets with remarkable accuracy. These virtual screening approaches have accelerated the discovery process by identifying promising leads that would otherwise require extensive experimental screening. Such computational tools are indispensable in modern drug discovery pipelines.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have begun to explore how modifications to the quinoline core can influence absorption, distribution, metabolism, and excretion (ADME) properties. For example, incorporating fluorine atoms is known to improve metabolic stability by resisting degradation by cytochrome P450 enzymes. This characteristic makes 6-amino-8-fluoro-1,3-dimethyl-2-oxyoноne particularly attractive for long-term therapeutic use.

In conclusion, 6-amino-octofluorine-substituted -dimethylethyl -quinoxaline -carbonyl acid (CAS No .21381762626) represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities . Further research into its synthesis , pharmacology ,and potential therapeutic applications will undoubtedly contribute to the development of novel treatments for various diseases . As our understanding of molecular interactions continues to evolve , compounds like these will play an increasingly important role in addressing unmet medical needs . p >